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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloro-2-fluoroethane

Cat. No.: B13416165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the historical industrial applications of HCFC-

121a, scientifically known as 1,1,1,2-Tetrachloro-2-fluoroethane. As a

hydrochlorofluorocarbon (HCFC), this compound was part of a class of chemicals developed as

transitional replacements for chlorofluorocarbons (CFCs), which were phased out under the

Montreal Protocol due to their significant impact on the ozone layer. While HCFCs like HCFC-

22 and HCFC-141b saw widespread use, the application history of HCFC-121a is more

specialized and less documented. This guide synthesizes available data to illuminate its

properties and historical roles.

Physicochemical Properties of HCFC-121a
A foundational understanding of a compound's physical and chemical properties is essential to

comprehend its industrial utility. HCFC-121a is a chlorinated and fluorinated ethane derivative

with the following key characteristics:
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Property Value

Chemical Name 1,1,1,2-Tetrachloro-2-fluoroethane

CAS Number 354-11-0

Molecular Formula C₂HCl₄F

Molecular Weight 185.84 g/mol

Ozone Depletion Potential (ODP) 0.066[1]

Historical Industrial Applications
While specific large-scale industrial applications of HCFC-121a are not as extensively

documented as other HCFCs, its properties suggest its use in niche areas as a solvent and

potentially as a chemical intermediate. HCFCs, in general, were utilized in three primary

sectors: as refrigerants, as foam blowing agents, and as solvents for cleaning and degreasing.

[2][3]

Solvent Applications: The high chlorine content of HCFC-121a would have endowed it with

strong solvency power, making it a candidate for precision cleaning and degreasing

applications in industries such as electronics and metal fabrication. Chlorinated solvents are

known for their ability to dissolve a wide range of organic materials.[4] In the pharmaceutical

industry, chlorinated solvents have historically been used as reaction media and for purification

and extraction processes.[5][6] While direct evidence of HCFC-121a's widespread use in

pharmaceutical manufacturing is scarce, its properties align with the requirements for such

applications.

Chemical Intermediate: The reactivity of the carbon-hydrogen bond in HCFC-121a, a

characteristic that contributes to its lower ozone depletion potential compared to CFCs, also

makes it a potential feedstock in chemical synthesis. Halogenated hydrocarbons are frequently

used as building blocks in the production of other specialty chemicals.

The Phase-Out of HCFCs
The Montreal Protocol on Substances that Deplete the Ozone Layer and its subsequent

amendments have mandated a global phase-out of HCFC production and consumption.[2][3]
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Developed countries have largely completed this phase-out, with developing countries

following a similar trajectory.[7] This regulatory action has led to the replacement of HCFCs

with hydrofluorocarbons (HFCs), which have no ozone depletion potential, and more recently,

with hydrofluoroolefins (HFOs) and natural refrigerants that have low global warming potentials.

[8]

Logical Relationship: From CFCs to Alternatives
The transition away from ozone-depleting substances can be visualized as a multi-generational

progression of chemical technologies, driven by increasing environmental awareness and

regulation.
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Evolution of Fluorocarbon Chemistries

Conclusion
The historical industrial application of HCFC-121a appears to be limited and specialized,

primarily within the realm of solvent use and potentially as a chemical intermediate. Unlike its

more common counterparts, it did not see broad use as a refrigerant or foam blowing agent.

The overarching narrative of HCFCs is one of a transitional technology, bridging the gap

between the highly ozone-depleting CFCs and the more environmentally benign HFCs and

subsequent alternatives. For researchers and professionals in drug development, while the

direct use of HCFC-121a may not be prevalent, the broader history of chlorinated solvents in

pharmaceutical manufacturing provides a context for understanding the evolution of chemical

use and regulation in the industry. The ongoing search for effective, safe, and environmentally

sustainable solvents and chemical intermediates remains a critical area of research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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